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Compound of Interest

Compound Name: Boc-Glycine-d2

Cat. No.: B3044173 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents like Boc-Glycine-d2 is a critical component of laboratory safety and

environmental responsibility. Adherence to established protocols is essential to mitigate risks

and ensure regulatory compliance. This guide provides detailed, step-by-step procedures for

the safe handling and disposal of Boc-Glycine-d2.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Boc-Glycine. While a specific SDS for the deuterated (d2) version may not always be

available, the SDS for the non-deuterated compound provides a strong foundation for safe

handling. Boc-Glycine is classified as a corrosive material that can cause serious eye damage.

[1][2]

Personal Protective Equipment (PPE): When handling Boc-Glycine-d2, the following PPE is

mandatory:

Eye Protection: Wear approved safety goggles or a face shield.[3]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[3]

Skin Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[1]
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Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA or European

Standard EN 149:2001 approved respirator should be used.[1]

Quantitative Data Summary
Quantitative data regarding permissible exposure limits or specific concentration thresholds for

the disposal of Boc-Glycine-d2 are not readily available in the provided search results.

Disposal procedures are primarily guided by the chemical's hazardous properties and

regulatory requirements for chemical waste.

Data Point Value Notes

Chemical State Solid (powder)[2]

Handle as a dust hazard.

Minimize dust generation

during handling and disposal.

[1][2]

Hazard Classification
Corrosive; Causes serious eye

damage[1][2]
Avoid all direct contact.

Primary Disposal Route
Approved hazardous waste

disposal plant[1]

Do not dispose of in drains or

municipal waste.[1]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases

Segregate from these

materials during storage and

disposal.

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx)[2][4]

These can be released during

thermal decomposition.

Disposal Workflow
The proper disposal of Boc-Glycine-d2 should be approached systematically. The following

workflow provides a logical sequence of steps to ensure safety and compliance.
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Start: Boc-Glycine-d2 Waste Identified

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Form

Solid Waste

Solid

Liquid Waste (in solvent)

Liquid

Step 3a: Place in a Labeled,
Sealable Container for Solid

Non-Halogenated Organic Waste

Step 3b: Place in a Labeled,
Sealable Container for Liquid

Non-Halogenated Organic Waste

Step 4: Ensure Container is Clearly Labeled:
'Boc-Glycine-d2' and Hazard Symbols

Step 5: Store in Designated
Hazardous Waste Accumulation Area

Step 6: Contact Institutional
Environmental Health & Safety (EHS)

for Pickup

End: Waste Disposed of by
Licensed Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

